Cas no 1173003-54-7 (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile)
1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile
- 1-(oxan-2-yl)indazole-5-carbonitrile
- 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile
-
- Inchi: 1S/C13H13N3O/c14-8-10-4-5-12-11(7-10)9-15-16(12)13-3-1-2-6-17-13/h4-5,7,9,13H,1-3,6H2
- InChI Key: AGMZLYNPRZVJPW-UHFFFAOYSA-N
- SMILES: O1CCCCC1N1C2C=CC(C#N)=CC=2C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 324
- XLogP3: 2.1
- Topological Polar Surface Area: 50.8
1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T198465-125mg |
1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile |
1173003-54-7 | 125mg |
$ 120.00 | 2022-06-03 | ||
| TRC | T198465-250mg |
1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile |
1173003-54-7 | 250mg |
$ 195.00 | 2022-06-03 |
1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile
1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile: A Comprehensive Overview
The compound with CAS No. 1173003-54-7, commonly referred to as 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the indazole ring system with a tetrahydrofuran (THF) moiety. The indazole core, a bicyclic structure consisting of a benzene ring fused to an imidazole ring, is known for its versatility in chemical reactivity and biological activity. The addition of the tetrahydrofuran group at the 2-position further enhances its potential for various applications.
Recent studies have highlighted the importance of indazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the nitrile group at the 5-position of the indazole ring in this compound adds another layer of functionality, making it a promising candidate for further exploration. Researchers have demonstrated that such modifications can significantly influence the compound's solubility, stability, and bioavailability, all of which are critical factors in drug design.
The synthesis of 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile involves a multi-step process that typically begins with the preparation of the indazole skeleton. This is often achieved through cyclization reactions involving appropriate precursors, such as o-amino phenyl ketones or related compounds. The subsequent introduction of the tetrahydrofuran group requires careful planning to ensure regioselectivity and stereochemical control. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex molecules with high efficiency and precision.
In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. For instance, studies have indicated that it may act as an antagonist or agonist at specific G-protein coupled receptors (GPCRs), which are key targets in the treatment of numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Additionally, its ability to inhibit certain kinases makes it a valuable tool in anticancer research.
The structural features of 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile also make it an attractive candidate for use in materials science applications. The indazole moiety contributes to aromaticity and conjugation, while the tetrahydrofuran group introduces flexibility and hydrogen bonding capabilities. These properties could be exploited in the development of novel polymers or functional materials with tailored electronic and mechanical properties.
From an environmental standpoint, understanding the degradation pathways and toxicity profiles of this compound is essential for ensuring its safe use and disposal. Recent research has focused on evaluating its biodegradability under various conditions, as well as its potential impact on aquatic ecosystems. These studies are crucial for compliance with regulatory standards and for minimizing any adverse effects on the environment.
In conclusion, 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable asset in both academic research and industrial development.
1173003-54-7 (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)